Cas no 2229671-11-6 (1-bromo-2-methoxy-3-(2-nitroethenyl)benzene)

• Product Name: 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene
• CAS No: 2229671-11-6
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5838408
• PubChem ID: 137727868
• Update Time: 2025-06-08

1-bromo-2-methoxy-3-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene
• 2229671-11-6
• EN300-1936878

• Inchi： 1S/C9H8BrNO3/c1-14-9-7(5-6-11(12)13)3-2-4-8(9)10/h2-6H,1H3/b6-5+
• InChI Key： LHFWORLIDLYJEI-AATRIKPKSA-N
• SMILES： BrC1=CC=CC(/C=C/[N+](=O)[O-])=C1OC

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Additional information on 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene

Introduction to 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene (CAS No. 2229671-11-6) and Its Emerging Applications in Chemical Biology

1-bromo-2-methoxy-3-(2-nitroethenyl)benzene, identified by its CAS number 2229671-11-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. This benzene derivative features a bromine substituent at the 1-position, a methoxy group at the 2-position, and a 2-nitroethenyl moiety at the 3-position, which collectively contribute to its distinctive chemical properties and reactivity. The presence of these functional groups makes it a valuable scaffold for the development of novel pharmaceuticals, agrochemicals, and materials with tailored functionalities.

The bromine substituent at the para position enhances electrophilic aromatic substitution reactions, making it a versatile intermediate in synthetic organic chemistry. The methoxy group introduces electron-donating effects, influencing the electronic properties of the aromatic ring and facilitating further derivatization. Meanwhile, the 2-nitroethenyl group, characterized by its conjugated system and nitro electron-withdrawing effect, contributes to the compound's reactivity in various chemical transformations. These structural features enable 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene to serve as a key building block in constructing more complex molecules with specific biological targets.

Recent advancements in chemical biology have highlighted the potential of this compound as a precursor in drug discovery efforts. The nitroethenyl moiety, in particular, has been explored for its ability to participate in Michael addition reactions, Diels-Alder cycloadditions, and other pericyclic processes. These reactions are pivotal in constructing heterocyclic scaffolds that are prevalent in many bioactive molecules. For instance, studies have demonstrated that derivatives of 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene can be transformed into nitrogen-containing heterocycles through cyclization reactions, which are often associated with significant pharmacological properties.

The electrophilic aromatic substitution properties of the brominated benzene ring allow for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely used in medicinal chemistry to introduce aryl or heteroaryl groups at specific positions, thereby modulating the biological activity of the resulting compounds. Moreover, the presence of both electron-donating (methoxy) and withdrawing (nitro) groups creates a balance that can influence the reactivity of adjacent functional groups, making this compound particularly useful for fine-tuning molecular interactions.

In light of these attributes, researchers have investigated 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene as a potential intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating various diseases, including cancer. Kinase inhibitors often require precise spatial arrangements of functional groups to interact effectively with their target enzymes. The structural flexibility offered by this benzene derivative allows chemists to design molecules that can selectively inhibit specific kinases while minimizing off-target effects. Preliminary studies have shown promising results in modifying 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene to generate novel inhibitors with enhanced potency and selectivity.

Another area where this compound has shown promise is in the development of fluorescent probes for cellular imaging. The conjugated system of the nitroethenyl group can be exploited to develop probes that exhibit fluorescence upon interaction with biological targets. Such probes are invaluable tools for studying dynamic processes within cells and for diagnosing diseases at an early stage. By incorporating additional functionalities into the molecular framework of 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene, researchers can tailor the fluorescence properties of these probes to meet specific experimental requirements.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, for example, derivatives of 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene have been explored as precursors for organic semiconductors and liquid crystals. The ability to modify its electronic properties through functionalization makes it an attractive candidate for developing advanced electronic materials with applications in optoelectronics and nanotechnology. Furthermore, its role as a precursor in polymer chemistry has been investigated, where it can contribute to the formation of polymers with unique mechanical and thermal properties.

The versatility of 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene is further underscored by its potential use in catalysis. The presence of multiple reactive sites allows it to participate in various catalytic cycles, making it a valuable ligand or substrate in transition-metal-catalyzed reactions. Such reactions are essential for constructing complex molecules efficiently and have broad applications in both academic research and industrial processes. By leveraging its unique structural features, chemists can develop novel catalytic systems that improve reaction yields and selectivity.

As research continues to uncover new applications for this compound, its significance in chemical biology is likely to grow even further. The ability to modify its molecular framework allows researchers to explore an almost limitless range of possibilities, from designing new drugs to developing advanced materials. With ongoing advancements in synthetic methodologies and computational chemistry, the future prospects for 1-bromo-2-methoxy-3-(2-nitroethenyl)benzene are exceptionally bright.